2,3-Dihydro-7-tert-butylbenzofuran

• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol
• IUPAC Name: 7-tert-butyl-2,3-dihydro-1-benzofuran
• InChI: InChI=1S/C12H16O/c1-12(2,3)10-6-4-5-9-7-8-13-11(9)10/h4-6H,7-8H2,1-3H3
• InChI Key: PAXFCBQBEUGTGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC2=C1OCC2

Description

2,3-Dihydro-7-tert-butylbenzofuran is a useful research compound. Its molecular formula is C12H16O and its molecular weight is 176.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A cold solution of 1,5-dibromo-2-(2-bromoethoxy)-3-tert-butylbenzene (5.00 g, 12.05 mmol) in tetrahydrofuran/hexane (100 mL/20 mL) is cooled to -95° C. (MeOH/Et2O, liquid N2). A solution of n-butyl lithium in hexane (12 mL, 30.1 mmol) is added dropwise, and the reaction is allowed to stir for 0.5 h between -95° C. and -80° C. After 4 h, the reaction is poured onto saturated NH4Cl, and extracted with ethylacetate. The organic layer is washed twice with H2O and once with brine. The combined organic layers are dried (MgSO4), filtered, and evaporated. The resulting oil is purified by chromatography over SiO2 using hexanes. The resulting oil is distilled at reduced pressure to give 7-tert-butyl-2,3-dihydrobenzo[b]furan as a low melting white solid.